Cas no 109129-67-1 (Naphtho[1,2-d]thiazole,2,5-dimethyl-)

• Product name: Naphtho[1,2-d]thiazole,2,5-dimethyl-
• CAS No: 109129-67-1
• MF: C₁₃H₁₁NS
• MW: 213.29814
• CID: 128298
• PubChem ID: 71434649

Naphtho[1,2-d]thiazole,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]thiazole,2,5-dimethyl-
• Naphtho[1,2-d]thiazole, 2,5-dimethyl- (6CI,9CI)
• 109129-67-1
• 2,5-dimethylnaphtho[1,2-d][1,3]thiazole
• SCHEMBL18015482
• YWQPKZVCDFOVDP-UHFFFAOYSA-N
• naphtho[1,2-d]thiazole, 2,5-dimethyl-
• 2,5-Dimethylnaphtho[1,2-d]thiazole

• Inchi： InChI=1S/C13H11NS/c1-8-7-12-13(14-9(2)15-12)11-6-4-3-5-10(8)11/h3-7H,1-2H3
• InChI Key： YWQPKZVCDFOVDP-UHFFFAOYSA-N
• SMILES： CC1SC2=C(C3=CC=CC=C3C(=C2)C)N=1

Computed Properties

• Exact Mass: 213.06122053g/mol
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 4.4